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2-Hexyl-1-decanol is a primary alcohol with a branched-chain structure, specifically a 3-
alkylated dimer alcohol.[1] This class of compounds, known as Guerbet alcohols, is produced
via the Guerbet reaction, a self-condensation of primary alcohols at elevated temperatures.[1]
The resulting branched structure confers unique physicochemical properties compared to their
linear counterparts, including significantly lower melting points, reduced viscosity, and excellent
thermal and oxidative stability.[1][2] These characteristics make them highly valuable in
cosmetics as emollients, in industrial settings as lubricants and plasticizers, and increasingly, in
pharmaceutical sciences.[2][3]

The introduction of deuterium atoms to create 2-Hexyl-1-decanol-d3 provides a powerful tool
for specific research applications. Isotopic labeling is a critical technique in drug metabolism
and pharmacokinetic (DMPK) studies, quantitative analysis using mass spectrometry (as
internal standards), and for probing reaction mechanisms. This guide will explore the properties
of the deuterated species in the context of its well-characterized parent compound.

Section 1: Core Physicochemical Properties
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2-Hexyl-1-decanol is a colorless, oily liquid with a mild, sweet odor.[4] Its long, branched alky!l
chain renders it hydrophobic, with limited solubility in water but good solubility in organic
solvents like alcohols and oils.[5] The defining feature of Guerbet alcohols is their wide liquid
range; 2-Hexyl-1-decanol remains liquid at room temperature and has a very low melting point,
which simplifies handling and formulation processes.[2][6]

The properties of 2-Hexyl-1-decanol-d3 are nearly identical to the non-deuterated form, with
the primary difference being its molecular weight due to the three deuterium atoms. The
specific isotopologue detailed in available literature is 2-hexyldecan-10,10,10-d3-1-ol,
indicating the terminal methyl group of the decanol backbone is deuterated.[7]
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2-Hexyl-1-decanol-

Property 2-Hexyl-1-decanol . Source(s)
2-hexyldecan-
IUPAC Name 2-hexyldecan-1-ol [4117]
10,10,10-d3-1-ol
Hexyldecanol,
Synonyms Guerbet C16, Isofol - [5]
16
CAS Number 2425-77-6 1246820-61-0 [41171
Molecular Formula C16H340 Ci6H31D30 [4]
Molecular Weight 242.44 g/mol 245.46 g/mol [4117]

Physical State

Colorless, oily liquid

Liquid (inferred)

[4]115]

Similar to non-

Melting Point -21to-15°C
deuterated form
- ) 193-197 °C @ 33 Similar to non-
Boiling Point
mmHg deuterated form
) Similar to non-
Density ~0.836 g/mL at 25 °C
deuterated form
Insoluble in water; Insoluble in water;
Solubility Soluble in alcohols, Soluble in alcohols, [5]1[6]
oils oils
Similar to non-
Refractive Index n20/D 1.449

deuterated form

Section 2: Synthesis of the Core Structure via the
Guerbet Reaction

The industrial synthesis of 2-Hexyl-1-decanol relies on the Guerbet reaction, which converts a

primary alcohol (in this case, n-octanol) into its B-branched dimer.[8][9] This reaction requires a

multifunctional catalyst capable of performing dehydrogenation, condensation, and

hydrogenation steps.[1]
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The overall reaction can be summarized as: 2 CH3(CHz2)7OH -
CH3(CH2)7CH(CH2CH2CH2CH2CH3)CH20H + H20

The mechanism proceeds through several key stages:
e Dehydrogenation: The primary alcohol is oxidized to its corresponding aldehyde.

» Aldol Condensation: The aldehyde undergoes a base-catalyzed aldol condensation with
another molecule of itself.

o Dehydration: The resulting B-hydroxy aldehyde readily dehydrates to form an a,[3-
unsaturated aldehyde.

o Hydrogenation: The unsaturated aldehyde is then reduced in a two-step process. First, the
carbon-carbon double bond is hydrogenated, followed by the reduction of the aldehyde
group back to a primary alcohol, yielding the final Guerbet alcohol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isotopic Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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